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Disclaimer: This technical guide addresses the general solubility and stability of radium

isotopes based on available scientific literature. Specific experimental data for Radium-243

(Ra-243) is not available in the reviewed sources, likely due to an extremely short half-life that

complicates detailed chemical studies. The principles, data, and protocols presented herein are

based on studies of more stable isotopes, primarily Radium-226, and are intended to provide a

foundational understanding for researchers, scientists, and drug development professionals.

Introduction to Radium Chemistry
Radium (Ra) is an alkaline earth metal, the sixth element in group 2 of the periodic table.[1] All

isotopes of radium are radioactive.[1] Its chemistry is similar to that of barium (Ba), its lighter

congener. Radium compounds are typically white but tend to darken over time to yellow and

then black due to self-radiolysis from alpha decay.[2] Understanding the solubility and stability

of radium is crucial for various applications, including nuclear medicine, environmental

remediation, and waste management.

Solubility of Radium Compounds
The solubility of radium compounds is a critical factor in their environmental mobility and

biological availability. Generally, radium's solubility is influenced by pH, the presence of

complexing ligands, and the ionic strength of the solution.[3]
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The following table summarizes the solubility of common radium compounds. It is important to

note that these values can be affected by experimental conditions.
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Compound Formula
Solubility in
Water

Solubility
Product
Constant (Ksp)

Notes

Radium Sulfate RaSO₄
2.1 mg/kg at

20°C[1][2]

log₁₀ Ksp° =

-10.16 ± 0.05[4]

The most

insoluble known

sulfate.[1][2]

Radium

Carbonate
RaCO₃ Insoluble[5]

log₁₀ Ksp° =

-7.73 ± 0.56[4]

More soluble

than barium

carbonate.[6]

Radium Chloride RaCl₂ Soluble[5] -

Solubility

decreases with

increasing HCl

concentration.[1]

[2]

Radium Bromide RaBr₂ Soluble[5] -

More soluble

than radium

chloride.[1][2]

Radium

Hydroxide
Ra(OH)₂ Soluble[5] -

The most readily

soluble among

the alkaline earth

hydroxides.[1][2]

Radium Nitrate Ra(NO₃)₂ Soluble[5] -

Solubility

decreases as

nitric acid

concentration

increases.[1]

Radium Iodate Ra(IO₃)₂ Insoluble[2] -

Less soluble

than the

corresponding

barium salt.[6]

Radium

Chromate

RaCrO₄ Insoluble[2] - Less soluble in

water than the
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corresponding

barium salt.[2]

Experimental Protocol for Radionuclide Solubility
Determination
A generalized protocol for determining the solubility of a radionuclide like radium involves

approaching equilibrium from both oversaturation and undersaturation to ensure the reliability

of the results.

Objective: To determine the solubility product constant (Ksp) of a radium compound (e.g.,

RaSO₄) in a specific aqueous medium.

Materials:

Radium stock solution (e.g., dissolved RaCl₂)

Precipitating agent (e.g., Na₂SO₄ solution)

Inert electrolyte for ionic strength adjustment (e.g., NaCl)

pH buffer solutions

High-purity water

Reaction vessels (e.g., centrifuge tubes)

Thermostatically controlled shaker

Centrifuge

Liquid scintillation counter or gamma spectrometer

Filtration apparatus with appropriate membrane filters

Methodology:
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Preparation of Supersaturated Solutions: a. To a series of reaction vessels, add a known

volume of the radium stock solution. b. Add a stoichiometric excess of the precipitating agent

to induce precipitation of the radium compound. c. Adjust the ionic strength and pH to the

desired levels. d. Seal the vessels and place them in a thermostatically controlled shaker to

equilibrate.

Preparation of Undersaturated Solutions: a. Prepare a solution with the desired ionic

strength and pH. b. Add a small amount of the solid radium compound to the solution. c. Seal

the vessels and place them in the shaker to allow the solid to dissolve and reach equilibrium.

Equilibration and Sampling: a. Allow the solutions to equilibrate for a sufficient period (days

to weeks), with periodic sampling to monitor the concentration of radium in the aqueous

phase. b. Once equilibrium is reached (i.e., the radium concentration remains constant),

separate the solid and liquid phases by centrifugation and/or filtration.

Analysis: a. Measure the concentration of radium in the supernatant/filtrate using a suitable

radiometric technique (e.g., liquid scintillation counting, gamma spectrometry). b. Measure

the final pH of the solution.

Data Analysis: a. Calculate the molar concentrations of the radium and the precipitating

anion. b. Use a speciation code (e.g., PHREEQC) to account for ion pairing and complex

formation to determine the activities of the ions. c. Calculate the solubility product constant

(Ksp).

Stability of Radium Isotopes
All 34 known isotopes of radium are radioactive, with no stable isotopes.[7][8] Their stability is

characterized by their half-life, which is the time required for half of the radioactive atoms to

decay.[9] The most stable isotope is Radium-226, with a half-life of 1600 years.[1]

Properties of Key Radium Isotopes
The following table summarizes the key properties of the most common and longest-lived

radium isotopes.
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Isotope Half-life Decay Mode
Daughter
Isotope

Natural
Occurrence

Radium-223

(²²³Ra)
11.43 days[7] Alpha (α)

Radon-219

(²¹⁹Rn)[7]

Part of the

Uranium-235

decay chain[10]

Radium-224

(²²⁴Ra)
3.66 days[11] Alpha (α)

Radon-220

(²²⁰Rn)[7]

Part of the

Thorium-232

decay chain[10]

Radium-225

(²²⁵Ra)
14.9 days[7] Beta minus (β⁻)

Actinium-225

(²²⁵Ac)[7]
Trace[7]

Radium-226

(²²⁶Ra)
1600 years[1] Alpha (α)

Radon-222

(²²²Rn)[7]

Most common

isotope, from the

Uranium-238

decay chain[1]

Radium-228

(²²⁸Ra)
5.75 years[12] Beta minus (β⁻)

Actinium-228

(²²⁸Ac)[12]

Part of the

Thorium-232

decay chain[10]

Visualizations
Experimental Workflow for Solubility Studies
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Caption: Generalized workflow for determining radionuclide solubility.

Radioactive Decay Series of Uranium-238
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²³⁸U
(4.468 x 10⁹ y)

²³⁴Th
(24.1 d)

α

²³⁴ᵐPa
(1.17 min)

β⁻

²³⁴U
(2.455 x 10⁵ y)

β⁻

²³⁰Th
(7.538 x 10⁴ y)

α

²²⁶Ra
(1600 y)

α

²²²Rn
(3.8235 d)

α

²¹⁸Po
(3.10 min)

α

²¹⁴Pb
(26.8 min)

α

²¹⁴Bi
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Caption: The Uranium-238 decay chain leading to stable Lead-206.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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